Cas no 51944-43-5 (Selenophene, 1,1-dibromo-1,1,2,3,4,5-hexahydro-)

• Product Name: Selenophene, 1,1-dibromo-1,1,2,3,4,5-hexahydro-
• CAS No: 51944-43-5
• MF: C₄H₈Br₂Se
• MW: 294.874319076538
• CID: 361003
• Update Time: 2026-05-14

Selenophene, 1,1-dibromo-1,1,2,3,4,5-hexahydro- Chemical and Physical Properties

Names and Identifiers

• Selenophene, 1,1-dibromo-1,1,2,3,4,5-hexahydro-

• Inchi： InChI=1S/C4H8Br2Se/c5-7(6)3-1-2-4-7/h1-4H2
• InChI Key： OTZNJBFOQHVNJR-UHFFFAOYSA-N
• SMILES： Br[Se]1(CCCC1)Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Organoheterocyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds

Additional information on Selenophene, 1,1-dibromo-1,1,2,3,4,5-hexahydro-

Comprehensive Guide to Selenophene, 1,1-dibromo-1,1,2,3,4,5-hexahydro- (CAS No. 51944-43-5): Properties, Applications, and Market Insights

Selenophene, 1,1-dibromo-1,1,2,3,4,5-hexahydro- (CAS No. 51944-43-5) is a specialized organoselenium compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced materials and pharmaceuticals. This comprehensive guide explores the molecular structure, synthesis methods, key characteristics, and emerging uses of this intriguing compound, while also addressing frequently asked questions and industry trends.

The selenophene core structure represents an important class of heterocyclic compounds where selenium replaces the oxygen atom found in traditional furan rings. The addition of dibromo and hexahydro modifications creates 1,1-dibromo-1,1,2,3,4,5-hexahydro-selenophene, a derivative with distinct electronic properties that make it valuable for various high-tech applications. Researchers have particularly focused on this compound's potential in organic electronics, where its electron-rich nature and stability offer advantages over conventional materials.

From a molecular perspective, Selenophene, 1,1-dibromo-1,1,2,3,4,5-hexahydro- exhibits several noteworthy characteristics. The presence of selenium in the five-membered ring contributes to enhanced polarizability compared to sulfur or oxygen analogs, while the dibromo substitution pattern provides specific reactivity points for further chemical modifications. These structural features have led to investigations into its use as a building block for organic semiconductors, a rapidly growing field in materials science.

Current research trends highlight several promising applications for 51944-43-5 compound. In the field of organic photovoltaics, scientists are exploring its incorporation into donor-acceptor systems to improve solar cell efficiency. The compound's ability to facilitate charge transport while maintaining stability under operational conditions makes it particularly attractive for next-generation renewable energy technologies. Additionally, its unique electronic properties show potential for use in OLED displays and other optoelectronic devices.

The pharmaceutical industry has also shown interest in hexahydro-selenophene derivatives due to their potential biological activity. While specific medical applications of 1,1-dibromo-1,1,2,3,4,5-hexahydro-selenophene are still under investigation, related selenophene compounds have demonstrated antioxidant, anti-inflammatory, and anticancer properties in preliminary studies. Researchers are particularly interested in how the bromine substitutions might influence these biological activities.

Synthesis and production of Selenophene, 1,1-dibromo-1,1,2,3,4,5-hexahydro- typically involve multi-step processes starting from basic selenophene precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical production. The bromination steps require careful control to achieve the desired substitution pattern while minimizing unwanted side reactions.

Market analysis indicates steady growth in demand for specialized selenophene derivatives like CAS 51944-43-5, particularly from the electronics and materials sectors. The global push toward flexible electronics and wearable technologies has created new opportunities for these advanced materials. Industry reports suggest that the market for selenium-containing organic semiconductors could experience significant expansion in the coming decade.

Safety and handling considerations for 1,1-dibromo-1,1,2,3,4,5-hexahydro-selenophene follow standard protocols for organoselenium compounds. While not classified as highly hazardous, proper personal protective equipment should be used when handling this material, particularly due to its bromine content. Storage recommendations typically include protection from light and moisture to maintain stability.

Environmental aspects of Selenophene, 1,1-dibromo-1,1,2,3,4,5-hexahydro- have become increasingly important in research discussions. Scientists are investigating the compound's biodegradation pathways and potential ecological impacts as part of broader efforts to develop eco-friendly electronic materials. These studies aim to balance performance benefits with environmental responsibility in materials design.

Future research directions for 51944-43-5 compound are likely to focus on several key areas. Optimization of synthetic routes to improve yield and purity remains an ongoing challenge. Additionally, researchers are exploring novel copolymer systems that incorporate this selenophene derivative to enhance device performance in organic electronics. The potential development of chiral versions could open new possibilities in asymmetric catalysis and medicinal chemistry.

For researchers and industry professionals working with Selenophene, 1,1-dibromo-1,1,2,3,4,5-hexahydro-, several analytical techniques prove particularly useful. Nuclear magnetic resonance (NMR) spectroscopy effectively characterizes the compound's structure, while mass spectrometry confirms molecular weight. Thermal analysis methods help evaluate stability for potential electronic applications.

Common questions about 1,1-dibromo-1,1,2,3,4,5-hexahydro-selenophene often concern its solubility characteristics, stability under various conditions, and comparison to similar compounds like thiophene analogs. The compound demonstrates good solubility in common organic solvents, which facilitates its incorporation into solution-processed materials. Stability studies show reasonable resistance to oxidation, though prolonged exposure to air should be avoided.

In conclusion, Selenophene, 1,1-dibromo-1,1,2,3,4,5-hexahydro- (CAS No. 51944-43-5) represents an important member of the organoselenium compound family with growing significance in advanced materials development. Its unique combination of electronic properties and synthetic versatility positions it as a valuable building block for next-generation technologies. As research continues to uncover new applications and optimized formulations, this compound is likely to play an increasingly important role in the development of sustainable electronic materials and potentially in pharmaceutical applications as well.